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Compound of Interest

Compound Name: p-Terphenyl

Cat. No.: B122091

Researchers and scientists handling p-Terphenyl must adhere to strict disposal protocols to
ensure personnel safety and environmental protection. This guide provides essential, step-by-
step procedures for the proper disposal of p-Terphenyl in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to, chemical-resistant gloves, safety
goggles or a face shield, and a lab coat.[1][2][3] In situations where dust may be generated, a
NIOSH-approved respirator is necessary.[2][4] All handling of p-Terphenyl should occur in a
well-ventilated area, preferably within a chemical fume hood.[2]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of p-Terphenyl is as follows:
» Waste Collection:

o Collect waste p-Terphenyl, including any contaminated materials, in a designated,
properly labeled, and sealed container.[2][5]

o The container should be clearly marked with the chemical name "p-Terphenyl" and
appropriate hazard symbols.
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o Do not mix p-Terphenyl waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.[5]

e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible substances such as strong oxidizing agents.[2][3]

o Ensure the storage area is secure and accessible only to authorized personnel.
» Professional Disposal:

o The primary and recommended method of disposal is to contact a licensed professional
waste disposal company.[6] Offer surplus and non-recyclable p-Terphenyl solutions to a
licensed disposal service.[6]

o An alternative disposal method involves dissolving or mixing the material with a
combustible solvent and burning it in a chemical incinerator equipped with an afterburner
and scrubber.[6] This should only be performed by qualified professionals at a licensed
facility.

o Contaminated packaging should be treated as unused product and disposed of following
the same procedures.[6]

e Regulatory Compliance:
o All disposal activities must comply with local, state, and federal regulations.[2][5]

o Itis imperative to consult with your institution's EHS department to ensure adherence to all
applicable guidelines and to arrange for the pickup and disposal of the chemical waste.[5]

Accidental Spill Clean-up

In the event of a p-Terphenyl spill:
o Evacuate the immediate area and ensure adequate ventilation.[6]

o Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do so.[6]
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Carefully sweep or vacuum the spilled material, avoiding dust generation.[2]

Place the collected material into a suitable, closed container for disposal.[2]

Clean the spill area thoroughly.

Prevent the spilled material from entering drains or the environment.[6]

Quantitative Data Summary

The following table summarizes key quantitative and classification data for p-Terphenyl,
essential for its proper handling and transportation for disposal.

Identifier Value
UN Number 3077[6]
Transport Hazard Class 9[6]
Packaging Group 1[6]

ENVIRONMENTALLY HAZARDOUS

Proper Shipping Name
SUBSTANCE, SOLID, N.O.S. (p-Terphenyl)[6]

Environmental Hazard Very toxic to aquatic life[5][6]

p-Terphenyl Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of p-Terphenyl.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of p-Terphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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